5,5-Dioxo-3,3-dipropyl-2,4-dioxa-5lambda~6~-thia-3-stannahexane

• CAS No.: 248244-01-1
• Molecular Formula: C8H20O4SSn
• Molecular Weight: 331.02 g/mol
• IUPAC Name: [methoxy(dipropyl)stannyl] methanesulfonate
• InChI: InChI=1S/2C3H7.CH4O3S.CH3O.Sn/c2*1-3-2;1-5(2,3)4;1-2;/h2*1,3H2,2H3;1H3,(H,2,3,4);1H3;/q;;;-1;+2/p-1
• InChI Key: JPMDQKSQVCHTPG-UHFFFAOYSA-M
• Canonical SMILES: CCC[Sn](CCC)(OC)OS(=O)(=O)C

Description

5,5-Dioxo-3,3-dipropyl-2,4-dioxa-5lambda~6~-thia-3-stannahexane is a chemical compound that belongs to the class of organotin compounds. These compounds are characterized by the presence of tin atoms bonded to carbon atoms. The unique structure of this compound includes oxygen, sulfur, and tin atoms, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

The synthesis of 5,5-Dioxo-3,3-dipropyl-2,4-dioxa-5lambda~6~-thia-3-stannahexane involves several steps. One common method includes the reaction of dipropylstannane with a suitable oxidizing agent in the presence of a sulfur-containing compound. The reaction conditions typically involve moderate temperatures and the use of solvents such as dichloromethane or toluene. Industrial production methods may involve continuous flow reactors to ensure consistent product quality and yield.

Chemical Reactions Analysis

5,5-Dioxo-3,3-dipropyl-2,4-dioxa-5lambda~6~-thia-3-stannahexane undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to form higher oxidation state tin compounds.

Reduction: Reduction reactions can convert the compound back to its lower oxidation state forms.

Substitution: The tin atom in the compound can undergo substitution reactions with various nucleophiles, leading to the formation of new organotin compounds.

Common reagents used in these reactions include hydrogen peroxide for oxidation, lithium aluminum hydride for reduction, and halide salts for substitution reactions. The major products formed depend on the specific